4-amino-N-(1,3-benzodioxol-5-ylmethyl)-3-(2,4-dimethoxyphenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide

• IUPAC Name: 4-amino-N-(1,3-benzodioxol-5-ylmethyl)-3-(2,4-dimethoxyphenyl)-2-sulfanylidene-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C20H19N3O5S2/c1-25-12-4-5-13(15(8-12)26-2)23-18(21)17(30-20(23)29)19(24)22-9-11-3-6-14-16(7-11)28-10-27-14/h3-8H,9-10,21H2,1-2H3,(H,22,24)
• InChI Key: JOSDOBIIXFZYHC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)N2C(=C(SC2=S)C(=O)NCC3=CC4=C(C=C3)OCO4)N)OC
• Molecular Formula: C20H19N3O5S2
• Molecular Weight: 445.5 g/mol

Description

4-amino-N-(1,3-benzodioxol-5-ylmethyl)-3-(2,4-dimethoxyphenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide is a useful research compound. Its molecular formula is C20H19N3O5S2 and its molecular weight is 445.51. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

Synthesis Techniques

The detailed synthesis processes of compounds with intricate molecular structures involve multiple steps, including condensation reactions, hydrolysis, and the use of specific reagents to achieve the desired chemical entities. For instance, the synthesis of complex thiazole carboxamides and thiazole derivatives highlights the importance of selecting appropriate starting materials and reaction conditions to obtain compounds with potential biological activities (Talupur et al., 2021).

Characterization Techniques

The characterization of newly synthesized compounds involves a comprehensive analysis using techniques like IR, ^1H NMR, ^13C NMR, Mass, and elemental analysis. These methods provide detailed information about the molecular structure and functional groups present in the compound, essential for confirming the successful synthesis of the target molecule (Talupur et al., 2021).

Biological Evaluation

Antimicrobial Activity

Compounds synthesized with thiazole and benzodioxole moieties have been evaluated for their antimicrobial properties. The biological activity tests involve assessing the compound's efficacy against various bacteria and fungi, indicating its potential as a lead compound for developing new antimicrobial agents (Palkar et al., 2017).

Docking Studies

Docking studies are instrumental in understanding the molecular interactions between synthesized compounds and target proteins. These studies help predict the binding affinity and mode of action of the compounds, providing insights into their potential therapeutic applications (Abu‐Hashem et al., 2020).

Application in Material Science

Polymer Synthesis

The compound's structural features are reminiscent of monomers used in polymer synthesis. Research on direct polycondensation methods to create ordered polymers highlights the utility of similar compounds in designing new polymeric materials with specific properties (Yu et al., 1999).